Cas no 1276197-33-1 (2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5)

• Product Name: 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5
• CAS No: 1276197-33-1
• MF: C₁₂H₇Cl₃
• MW: 257.54298043251
• CID: 2191153
• Update Time: 2025-10-21

2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5 Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichlorobiphenyl-2’,3’,4’,5’,6’-d5
• 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5

• Inchi： 1S/C12H7Cl3/c13-10-7-12(15)11(14)6-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： VGVIKVCCUATMNG-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C(Cl)=CC=1C1C([H])=C([H])C([H])=C([H])C=1[H]

Additional information on 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5

Comprehensive Analysis of 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5 (CAS No. 1276197-33-1): Properties, Applications, and Environmental Impact

The compound 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5 (CAS No. 1276197-33-1) is a deuterated analog of 2,4,5-trichlorobiphenyl, a member of the polychlorinated biphenyl (PCB) family. This isotopically labeled variant is widely utilized in environmental and analytical chemistry due to its stability and traceability. With the increasing demand for deuterated standards in mass spectrometry and environmental monitoring, this compound has gained significant attention among researchers and regulatory bodies.

One of the primary applications of 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5 is as an internal standard for quantifying PCBs in complex matrices such as soil, water, and biological samples. Its deuterated structure minimizes interference with native analytes, ensuring high accuracy in GC-MS (Gas Chromatography-Mass Spectrometry) analyses. Recent studies highlight its role in persistent organic pollutant (POP) research, particularly in understanding the bioaccumulation and degradation pathways of PCBs.

Environmental concerns surrounding PCB contamination have surged in recent years, driven by public interest in sustainable remediation and green chemistry. Searches for "deuterated PCB standards" and "how to detect PCBs in the environment" reflect growing awareness of these issues. The compound’s stability under extreme conditions also makes it valuable for long-term environmental studies, addressing questions like "how long do PCBs persist in ecosystems?"

From a synthetic perspective, 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5 is synthesized through palladium-catalyzed cross-coupling reactions, incorporating deuterium at specific positions. This process ensures high isotopic purity (>98%), a critical factor for quantitative analysis. Researchers frequently search for "synthesis of deuterated PCBs" and "isotope labeling techniques," underscoring the compound’s relevance in methodological advancements.

Regulatory frameworks such as the Stockholm Convention have intensified scrutiny on PCBs, fueling demand for reliable analytical tools. The compound’s compatibility with EPA Method 1668 and other protocols positions it as a cornerstone in regulatory compliance testing. Discussions on "PCB detection limits" and "best practices for POP analysis" often cite deuterated analogs like this compound as gold standards.

In addition to environmental science, 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5 finds niche applications in metabolomics and toxicology. Its ability to mimic native PCBs without isotopic skewing enables precise biomarker discovery. Queries like "role of PCBs in metabolic disorders" and "deuterated compounds in disease research" align with these interdisciplinary uses.

Future trends suggest expanding applications in microplastic research, where PCBs often adsorb onto polymer surfaces. The compound’s deuterium signature could help differentiate adsorbed vs. inherent pollutants, addressing queries such as "how do PCBs bind to microplastics?" This intersection of emerging contaminants and isotope tracing underscores its evolving scientific importance.

In summary, 2,4,5-Trichlorobiphenyl-2',3',4',5',6'-d5 (CAS No. 1276197-33-1) bridges analytical rigor with environmental relevance. Its dual role as a research tool and regulatory aid ensures sustained demand, while its adaptability to cutting-edge questions—from microplastic pollution to metabolic tracing—solidifies its place in modern chemistry.